3-[3-(Diethylamino)phenyl]-6-(dimethylamino)-2-benzofuran-1(3H)-one

• CAS No.: 62633-17-4
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 3-[3-(diethylamino)phenyl]-6-(dimethylamino)-3H-2-benzofuran-1-one
• InChI: InChI=1S/C20H24N2O2/c1-5-22(6-2)16-9-7-8-14(12-16)19-17-11-10-15(21(3)4)13-18(17)20(23)24-19/h7-13,19H,5-6H2,1-4H3
• InChI Key: ADTSVXWQLNFNAX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=CC(=C1)C2C3=C(C=C(C=C3)N(C)C)C(=O)O2

Description

3-[3-(Diethylamino)phenyl]-6-(dimethylamino)-2-benzofuran-1(3H)-one is a useful research compound. Its molecular formula is C20H24N2O2 and its molecular weight is 324.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Example 14 was repeated except that 29 g of 3-(p-methoxyphenyl)-6-dimethylaminophthalide and 19.5 g of 2-phenylindole were used, respectively, instead of 33 g of 3-(m-diethylaminophenyl)-6-dimethylaminophthalide and 13 g of dimethylaniline to obtain 24 g of 3-(p-methoxyphenyl)-3-(2-phenylindole-3-yl)-6-dimethylaminophthalide having the following structure whose m.p. was 224°-225° C. in the form of colourless crystals (Recrystallization from benzene-methanol). This compound becomes blue black on contact with silica gel. ##STR74##

Synthesis routes and methods II

Procedure details

Example 14 was repeated except that 29g of 3(p-methoxyphenyl)-6-dimethylaminophthalide and 19.5g of 2-phenylindole were used, respectively, instead of 33g of 3-(m-diethylaminophenyl)-6-dimethylaminophthalide and 13g of dimethylaniline to obtain 24g of 3-(p-methoxyphenyl)-3-(2-phenylindole-3-yl)-6-dimethylaminophthalide having the following structure whose m.p. was 224°-225° C in the form of colourless crystals (Recrystallized from benzene-methanol). This compound becomes blue black on contact with silica gel. ##STR73##